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Compound of Interest

Compound Name: 1-Cyclohexene-1-methanol

Cat. No.: B154202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of 1-cyclohexene-1-
methanol, compounds of interest in various fields of chemical and pharmaceutical research.

This document details the structural and stereoisomeric forms, their physicochemical

properties, synthesis and separation protocols, and known biological activities.

Introduction to the Isomers of 1-Cyclohexene-1-
methanol
1-Cyclohexene-1-methanol (C₇H₁₂O) is a cyclic alcohol containing a cyclohexene ring and a

hydroxymethyl group.[1] Its isomers, which share the same molecular formula but differ in the

arrangement of atoms, exhibit distinct chemical and physical properties. These differences can

lead to varied biological activities, making a thorough understanding of each isomer crucial for

applications in drug discovery and development. The primary isomers include positional

isomers, where the locations of the double bond and the methanol group differ, as well as

stereoisomers (enantiomers and diastereomers) for chiral structures.

The main positional isomers are:

1-Cyclohexene-1-methanol

2-Cyclohexene-1-methanol
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3-Cyclohexene-1-methanol

4-Cyclohexene-1-methanol

Physicochemical Properties of Isomers
The physicochemical properties of the primary positional isomers of cyclohexene-1-methanol

are summarized in the table below. These properties are critical for designing synthesis,

purification, and formulation strategies.

Isomer
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Density
(g/mL)

Refractiv
e Index

1-

Cyclohexe

ne-1-

methanol

4845-04-9 C₇H₁₂O 112.17
Not

available

Not

available

Not

available

2-

Cyclohexe

ne-1-

methanol

3309-97-5 C₇H₁₂O 112.17
95 (at 8

Torr)[2]
0.970[2]

Not

available

3-

Cyclohexe

ne-1-

methanol

1679-51-2 C₇H₁₂O 112.17 190-192 0.961 1.484

4-

Cyclohexe

ne-1-

methanol

Not

available
C₇H₁₂O 112.17

Not

available

Not

available

Not

available

Synthesis of Cyclohexene-1-methanol Isomers
The synthesis of cyclohexene-1-methanol isomers often involves the reduction of

corresponding aldehydes or carboxylic acids, or the dehydration of diols. Below are

representative synthetic approaches.
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General Synthesis Workflow
The general workflow for synthesizing and purifying a target isomer involves several key

stages, from the selection of starting materials to the final characterization of the pure

compound.

Starting Material Selection

Chemical Synthesis
(e.g., Reduction, Dehydration)

Reaction Work-up
(Quenching, Extraction)

Purification
(Distillation, Chromatography)

Characterization
(NMR, MS, IR)

Pure Isomer

 

Synthesis of
Cyclohexene Derivatives

Purification and
Characterization

In Vitro Assays
(e.g., Antiproliferative, Antimicrobial)

In Vivo Models
(e.g., Anti-inflammatory)

Structure-Activity
Relationship (SAR) Studies

Lead Optimization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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